Cas no 329702-33-2 (4-3-(4-Fluorophenyl)acryloylphenyl 2-thiophenecarboxylate)

• Product name: 4-3-(4-Fluorophenyl)acryloylphenyl 2-thiophenecarboxylate
• CAS No: 329702-33-2
• MDL: MFCD00169365
• CID: 4646302

4-3-(4-Fluorophenyl)acryloylphenyl 2-thiophenecarboxylate Chemical and Physical Properties

Names and Identifiers

• 4-3-(4-Fluorophenyl)acryloylphenyl 2-thiophenecarboxylate

• MDL： MFCD00169365

Additional information on 4-3-(4-Fluorophenyl)acryloylphenyl 2-thiophenecarboxylate

Comprehensive Overview of 4-[3-(4-Fluorophenyl)acryloyl]phenyl 2-thiophenecarboxylate (CAS No. 329702-33-2)

4-[3-(4-Fluorophenyl)acryloyl]phenyl 2-thiophenecarboxylate (CAS No. 329702-33-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and materials science research. This compound, characterized by its unique fluorophenyl and thiophene moieties, exhibits promising properties for applications in drug discovery, organic electronics, and advanced material synthesis. Its molecular structure combines a fluorinated aromatic system with a thiophene carboxylate ester, making it a versatile intermediate for further chemical modifications.

The growing interest in 4-[3-(4-Fluorophenyl)acryloyl]phenyl 2-thiophenecarboxylate is partly driven by the demand for fluorinated compounds in medicinal chemistry. Fluorine incorporation often enhances bioavailability, metabolic stability, and binding affinity in drug candidates. Researchers are actively exploring its potential as a pharmacophore in kinase inhibitors and G-protein-coupled receptor (GPCR) modulators, aligning with trends in precision medicine and targeted therapies.

In the realm of organic electronics, this compound's conjugated π-system and electron-withdrawing properties make it a candidate for organic semiconductors and photovoltaic materials. With the rise of flexible electronics and sustainable energy solutions, its derivatives could contribute to next-generation OLEDs or perovskite solar cells, addressing frequent searches like "organic electronics 2024 trends" and "non-fullerene acceptors."

Synthetic routes to CAS 329702-33-2 typically involve Pd-catalyzed cross-coupling or esterification reactions, with optimization for green chemistry principles being a hot topic. Analytical characterization via NMR, HPLC, and mass spectrometry confirms its high purity, critical for high-throughput screening in drug development. Recent publications highlight its role in structure-activity relationship (SAR) studies, particularly for neurodegenerative disease targets.

From an SEO perspective, this compound intersects with trending queries such as "fluorinated drug candidates 2024," "thiophene derivatives applications," and "CAS 329702-33-2 supplier." Its structure-property relationships are frequently discussed in forums on computational chemistry and molecular docking, reflecting broader interest in AI-driven drug design.

Regulatory and safety assessments indicate that 4-[3-(4-Fluorophenyl)acryloyl]phenyl 2-thiophenecarboxylate requires standard laboratory handling protocols. While not classified as hazardous under major GHS categories, proper PPE and ventilation are recommended during synthesis, aligning with industry standards for research chemicals.

In conclusion, 329702-33-2 represents a multifaceted compound bridging medicinal chemistry and materials science. Its adaptability to structure-based drug design and energy storage applications positions it as a valuable tool for innovators tackling global challenges in healthcare and renewable energy.